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Compound of Interest

Compound Name:
CEF19, Epstein-Barr Virus latent

NA-3A (458-466)

Cat. No.: B12433036

Get Quote

Executive Summary & Nomenclature Clarification
The term "CEF" refers to a standard pool of Cytomegalovirus, Epstein-Barr Virus, and Flu

peptides used to stimulate CD8+ T cells.[1][2][3] CEF19 is a specific single peptide component

of this pool.[4][5]

Target Peptide: CEF19[1][2][4][5][6][7][8]

Source: Epstein-Barr Virus (EBV) Nuclear Antigen 3A (EBNA-3A)[1][4][5][7]

Sequence:YPLHEQHGM (Residues 458–466)[1][4][5][7]

HLA Restriction:HLA-B*35 (Specifically B35:01 and B35:08)

Primary Use: Positive control for T-cell functionality in HLA-B*35 positive donors; epitope

mapping; generation of MHC tetramers.
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CRITICAL WARNING: Unlike the full "CEF Peptide Pool" which covers >90% of Caucasian HLA

types, CEF19 will ONLY stimulate T cells from donors expressing HLA-B*35. Using this peptide

on mismatched donors (e.g., HLA-A2 only) will result in a false negative.

Mechanism of Action
The CEF19 peptide functions via the MHC Class I Antigen Presentation Pathway. It is an

immunodominant epitope, meaning it elicits a robust memory T-cell response in individuals

previously exposed to EBV (which is >90% of the adult population).
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Figure 1: Mechanism of CEF19 peptide loading onto HLA-B35 molecules for CD8+ T-cell

activation.*

Material Specifications & Preparation
Peptide Properties
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Property Specification

Sequence
Tyr-Pro-Leu-His-Glu-Gln-His-Gly-Met

(YPLHEQHGM)

Molecular Weight 1111.3 Da

Purity Grade
>95% (HPLC) required for cellular assays to

avoid toxicity.

Solubility
Soluble in DMSO; contains hydrophobic

residues (Y, L, M).

Stability
Methionine (M) at C-terminus is susceptible to

oxidation. Avoid repeated freeze-thaw cycles.

Reconstitution Protocol
Objective: Create a stable stock solution (typically 10 mg/mL or 1-2 mM).

Equilibration: Allow the lyophilized peptide vial to reach room temperature (20-25°C) before

opening to prevent condensation.

Solvent Addition: Add sterile, cell-culture grade DMSO (Dimethyl Sulfoxide) to dissolve the

peptide.

Note: Although the sequence has polar residues (H, E, Q), the hydrophobic core suggests

DMSO is safer than water for initial solubilization.

Dilution: Dilute the DMSO stock with sterile PBS or water to the working stock concentration.

Constraint: Ensure final DMSO concentration in the cell culture well is < 0.5% (ideally <

0.1%) to avoid cellular toxicity.

Aliquot: Dispense into single-use aliquots (e.g., 10-20 µL) and store at -80°C.

Experimental Protocols
IFN-γ ELISpot Assay (Standard Operating Procedure)
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Purpose: Quantify the frequency of EBV-specific CD8+ T cells.

Reagents:

PBMCs (Cryopreserved or Fresh, HLA-B*35 typed).

CEF19 Peptide Stock.[1][5][6][7][8]

Anti-IFN-γ capture antibody coated plate.

Workflow:

Cell Preparation: Thaw PBMCs and rest for 2–4 hours in complete media (RPMI + 10% FBS)

at 37°C.

Counting: Determine viability (>90% required). Adjust concentration to

cells/well.

Stimulation:

Positive Control (CEF19): Add CEF19 peptide to a final concentration of 2 µg/mL.

Negative Control: DMSO vehicle only (matched concentration).

General Control (Optional): PHA or PMA/Ionomycin (for non-specific activation check).

Incubation: Incubate plate for 18–24 hours at 37°C, 5% CO₂.

Development: Wash cells, add detection antibody (biotinylated), Streptavidin-ALP, and

substrate (BCIP/NBT).

Analysis: Count Spot Forming Units (SFU).

Expected Results:

HLA-B*35+ Donor: >50 SFU per

cells (often much higher, >500 SFU).
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HLA-B*35- Donor: <10 SFU (Background level).

Intracellular Cytokine Staining (ICS) - Flow Cytometry
Purpose: Phenotype the responding cells (e.g., CD3+/CD8+/IFN-γ+).

Protocol Differences:

Stimulation: Incubate PBMCs with CEF19 (2 µg/mL) for 6 hours.

Transport Inhibition: Add Brefeldin A or Monensin after the first 1 hour of incubation to trap

cytokines intracellularly.

Staining:

Wash and stain for surface markers (CD3, CD8, CD4, Live/Dead).

Fix and Permeabilize.

Stain for intracellular IFN-γ and TNF-α.

Acquisition: Acquire >100,000 lymphocyte events on a flow cytometer.

Decision Logic: When to use CEF19 vs. CEF Pool
It is vital to choose the correct control reagent based on your donor population.
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Figure 2: Decision tree for selecting between the single CEF19 peptide and the pooled control.

Troubleshooting & Validation
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Issue Possible Cause Corrective Action

No Signal (HLA-B35 Donor) Peptide Oxidation

Methionine oxidation destroys

binding. Use fresh aliquot or

reducing agent (DTT) if

compatible.

No Signal (HLA-B35 Donor) Low Viability

Ensure PBMC viability >90%

post-thaw. Resting cells for 4h

helps recovery.

No Signal (Unknown Donor) HLA Mismatch

Genotype donor. If not B*35,

CEF19 will not work. Switch to

CEF Pool.[1][2][6]

High Background DMSO Toxicity

Titrate DMSO to <0.1%.

Ensure "Negative Control"

contains same % DMSO.

Weak Signal T-Cell Exhaustion

If donor has chronic viral load,

T cells may be exhausted.

Check PD-1 levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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